1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione 1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC20015122
InChI: InChI=1S/C23H15FN2O3/c1-13-5-4-8-18(25-13)26-20(14-9-11-15(24)12-10-14)19-21(27)16-6-2-3-7-17(16)29-22(19)23(26)28/h2-12,20H,1H3
SMILES:
Molecular Formula: C23H15FN2O3
Molecular Weight: 386.4 g/mol

1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

CAS No.:

Cat. No.: VC20015122

Molecular Formula: C23H15FN2O3

Molecular Weight: 386.4 g/mol

* For research use only. Not for human or veterinary use.

1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione -

Specification

Molecular Formula C23H15FN2O3
Molecular Weight 386.4 g/mol
IUPAC Name 1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Standard InChI InChI=1S/C23H15FN2O3/c1-13-5-4-8-18(25-13)26-20(14-9-11-15(24)12-10-14)19-21(27)16-6-2-3-7-17(16)29-22(19)23(26)28/h2-12,20H,1H3
Standard InChI Key VGIZSMCNFBZOMQ-UHFFFAOYSA-N
Canonical SMILES CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)F

Introduction

1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound with a molecular formula of C24H17FN2O3 and a molecular weight of approximately 400.4 g/mol . This compound is part of a broader class of chromeno[2,3-c]pyrroles, which are known for their diverse biological activities and potential applications in pharmaceutical research.

Chemical Identifiers

  • PubChem CID: 3373523

  • InChI: InChI=1S/C24H17FN2O3/c1-13-6-11-18-17(12-13)22(28)20-21(15-7-9-16(25)10-8-15)27(24(29)23(20)30-18)19-5-3-4-14(2)26-19/h3-12,21H,1-2H3

  • InChIKey: QUUOAYYIWRJTDY-UHFFFAOYSA-N

  • SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=CC=CC(=N4)C)C5=CC=C(C=C5)F

Synthesis and Preparation

The synthesis of 1-(4-Fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step reactions that require careful control of conditions to achieve high yields and purity. While specific synthesis protocols for this compound are not widely documented, similar compounds often involve condensation reactions between appropriately substituted pyrroles and chromene derivatives.

Biological Activity and Potential Applications

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